Cas no 2171248-58-9 ((2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid)
(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid
- (2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid
- EN300-1494259
- 2171248-58-9
-
- Inchi: 1S/C25H27N3O6/c29-22(26-14-23(30)28-12-6-5-11-21(28)24(31)32)13-27-25(33)34-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,26,29)(H,27,33)(H,31,32)/t21-/m1/s1
- InChI Key: CAQHRVXXAOESDG-OAQYLSRUSA-N
- SMILES: O(C(NCC(NCC(N1CCCC[C@@H]1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 465.18998559g/mol
- Monoisotopic Mass: 465.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 125Ų
(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494259-1.0g |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1494259-50mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-100mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-250mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-500mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-1000mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-2500mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-5000mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1494259-10000mg |
(2R)-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}piperidine-2-carboxylic acid |
2171248-58-9 | 10000mg |
$14487.0 | 2023-09-28 |
(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on (2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid
(2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid (CAS No. 2171248-58-9): A Structurally Advanced Building Block in Peptide Engineering
The compound (2R)-1-{2-[N-(9H-fluoren-9-ylmethoxycarbonyl)acetamido]acetyl}piperidine-2-carboxylic acid (CAS No. 2171248-58-9) represents a sophisticated molecular entity at the intersection of organic synthesis and peptide drug development. This compound integrates key structural features including a piperidine ring system, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and dual amide functionalities, positioning it as a versatile intermediate in the construction of bioactive peptides and peptidomimetics. Its chiral (R)-configuration at the piperidine nitrogen imparts critical stereochemical control essential for modulating pharmacokinetic properties and biological activity.
Recent advancements in solid-phase peptide synthesis have highlighted this compound's utility as an Fmoc-amino acid surrogate. Researchers at the Institute of Chemical Biology demonstrated its application in synthesizing constrained peptides with enhanced cell permeability (Journal of Medicinal Chemistry, 2023). The unique architecture allows for orthogonal deprotection strategies, enabling precise incorporation into multi-component peptide frameworks while maintaining the integrity of labile functional groups. Computational docking studies reveal that the fluorine-containing aromatic moiety enhances hydrophobic interactions with protein targets, a feature leveraged in developing novel anti-infective agents.
In drug delivery systems, this compound's amide-linked acetyl spacer has proven advantageous for creating prodrugs with tunable release profiles. A 2024 study published in Biomaterials showed that conjugates incorporating this structure exhibited improved stability in physiological environments while retaining enzymatic cleavability under specific cellular conditions. The piperidine core's inherent conformational flexibility was further optimized through molecular dynamics simulations to enhance binding affinity for G-protein coupled receptors.
Structural characterization via X-ray crystallography revealed a fascinating hydrogen-bonding network between the Fmoc group and carboxylic acid terminus, which stabilizes a bioactive conformation during synthesis (Angewandte Chemie, 2023). This self-complementary arrangement has inspired new approaches to designing self-assembling peptide amphiphiles for nanomedicine applications. Recent NMR studies confirmed that the stereogenic center at C-atom 3 maintains configuration through multiple synthetic steps without racemization, critical for maintaining therapeutic specificity.
Clinical translation efforts are focusing on its application as an intermediate in targeted therapies. A phase I trial currently underway evaluates derivatives conjugated to tumor-penetrating peptides for solid malignancies. Preclinical data indicates superior tumor accumulation compared to conventional analogs due to the fluorophore's inherent optical properties enabling real-time imaging capabilities (Nature Communications, 2024). The compound's metabolic stability profile, assessed through microsome incubation studies, shows favorable half-life characteristics with minimal off-target reactivity.
Advances in continuous flow chemistry have enabled scalable production of this compound with >98% enantiomeric purity using chiral phase-transfer catalysis (Science Advances, 2024). This method reduces synthetic steps by integrating Fmoc protection and piperidine ring formation in a single reactor system. The resulting material exhibits consistent crystallinity and spectral signatures across batches, meeting stringent pharmaceutical quality standards.
Ongoing research explores its role in developing immunomodulatory peptides targeting autoimmune disorders. A collaborative study between Stanford University and Merck Research Laboratories demonstrated that diastereomerically pure derivatives can selectively bind to inflammasome components without affecting unrelated cytokine pathways (Cell Chemical Biology, 2024). The fluorinated aromatic group serves dual purposes as both a recognition element and fluorescent reporter molecule for real-time cellular assays.
In summary, CAS No. 2171248-58-9 embodies contemporary trends in precision medicine development through its unique structural attributes and synthetic versatility. Its capacity to bridge advanced organic synthesis with cutting-edge biopharmaceutical applications positions it as an indispensable tool for addressing unmet medical needs across oncology, immunology, and nanomedicine domains.
2171248-58-9 ((2R)-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}piperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)